Cas no 2024621-48-3 (3-amino-5-methylpyridine-4-carboxylic acid hydrochloride)

• Product Name: 3-amino-5-methylpyridine-4-carboxylic acid hydrochloride
• CAS No: 2024621-48-3
• MF: C₇H₉ClN₂O₂
• MW: 188.61
• CID: 5276652
• Update Time: 2026-03-09

3-amino-5-methylpyridine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methylpyridine-4-carboxylic acid hydrochloride

• Inchi： 1S/C7H8N2O2.ClH/c1-4-2-9-3-5(8)6(4)7(10)11;/h2-3H,8H2,1H3,(H,10,11);1H
• InChI Key： LSSPYBFGUMVIBH-UHFFFAOYSA-N
• SMILES： C(C1=C(C=NC=C1C)N)(=O)O.Cl

Additional information on 3-amino-5-methylpyridine-4-carboxylic acid hydrochloride

Introduction to 3-amino-5-methylpyridine-4-carboxylic acid hydrochloride (CAS No. 2024621-48-3)

3-amino-5-methylpyridine-4-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2024621-48-3, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, featuring a pyridine core with amino and carboxylic acid functionalities, has garnered attention due to its versatile applications in drug discovery and molecular synthesis.

The structural motif of 3-amino-5-methylpyridine-4-carboxylic acid hydrochloride makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an amino group and a carboxylic acid group provides multiple points for chemical modification, enabling the development of diverse pharmacophores. This flexibility has positioned the compound as a key building block in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have highlighted the role of substituted pyridines in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The unique structural features of 3-amino-5-methylpyridine-4-carboxylic acid hydrochloride make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the scaffold of 3-amino-5-methylpyridine-4-carboxylic acid hydrochloride, researchers have been able to develop molecules that selectively inhibit specific kinases, thereby offering potential therapeutic benefits.

Moreover, the hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various applications in pharmaceutical formulations. This improvement in physicochemical properties has facilitated its use in both preclinical and clinical studies.

Recent advancements in computational chemistry have further accelerated the discovery process involving 3-amino-5-methylpyridine-4-carboxylic acid hydrochloride. Molecular modeling techniques have enabled researchers to predict binding affinities and optimize lead structures with greater precision. This has led to the identification of novel analogs with enhanced potency and reduced toxicity.

The compound's role in drug development extends beyond kinase inhibition. It has also been explored as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in catalysis, gas storage, and separation technologies, demonstrating the broad utility of 3-amino-5-methylpyridine-4-carboxylic acid hydrochloride.

In conclusion, 3-amino-5-methylpyridine-4-carboxylic acid hydrochloride (CAS No. 2024621-48-3) represents a versatile and valuable compound in modern chemical biology and pharmaceutical research. Its structural features, combined with its improved physicochemical properties, make it an attractive candidate for further exploration in drug discovery and material science. As research continues to uncover new applications, this compound is poised to play an increasingly significant role in advancing therapeutic interventions.